4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-(2,4-dimethylphenoxy)ethanone
• InChI: InChI=1S/C22H27NO2/c1-17-8-9-21(18(2)14-17)25-16-22(24)23-12-10-20(11-13-23)15-19-6-4-3-5-7-19/h3-9,14,20H,10-13,15-16H2,1-2H3
• InChI Key: WVZGBNKGOSAGJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)N2CCC(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C22H27NO2
• Molecular Weight: 337.5 g/mol

Description

4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperidine derivative that has been synthesized using various methods. The compound has been found to have a unique mechanism of action that makes it a promising candidate for use in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine involves the inhibition of acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in various physiological processes such as muscle contraction, cognitive function, and memory formation. By inhibiting AChE, 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine increases the level of acetylcholine in the brain, which could have potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine have been extensively studied. The compound has been found to enhance cholinergic neurotransmission, which could improve cognitive function and memory formation. Additionally, the compound has been found to have potential neuroprotective effects, which could have implications for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine in lab experiments is its potent inhibitory effect on acetylcholinesterase. This makes the compound a valuable tool for studying the role of acetylcholine in various physiological processes. However, one of the limitations of using the compound is its potential toxicity. The compound has been found to have cytotoxic effects at high concentrations, which could limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine. One area of research involves the development of more potent and selective inhibitors of acetylcholinesterase. Additionally, the compound could be used in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to explore the potential neuroprotective effects of the compound and its implications for the treatment of neurological disorders.
Conclusion
In conclusion, 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine is a promising compound that has potential applications in various scientific research areas. The compound has a unique mechanism of action that makes it a valuable tool for studying the role of acetylcholine in various physiological processes. However, more research is needed to fully understand the compound's potential therapeutic effects and its limitations in experimental settings.

Synthesis Methods

Several methods have been used to synthesize 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine. One of the most commonly used methods involves the reaction of 4-benzylpiperidine with 2,4-dimethylphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is typically carried out in a solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature for several hours. The resulting product is then purified using column chromatography or recrystallization to obtain the pure compound.

Scientific Research Applications

4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine has been used in various scientific research applications. One of the most promising areas of research involves the study of the compound's mechanism of action. The compound has been found to act as a potent inhibitor of acetylcholinesterase (AChE), an enzyme that plays a critical role in the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, 4-benzyl-1-[(2,4-dimethylphenoxy)acetyl]piperidine has the potential to enhance cholinergic neurotransmission, which could have implications for the treatment of various neurological disorders such as Alzheimer's disease.